![molecular formula C23H23N3S B1387091 [(Dimethylamino)methylene](triphenylmethyl)-thiourea CAS No. 910297-67-5](/img/structure/B1387091.png)
[(Dimethylamino)methylene](triphenylmethyl)-thiourea
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Overview
Description
“(Dimethylamino)methylene-thiourea” is a compound with the molecular formula C23H23N3S and a molecular weight of 373.51 . It is used in scientific research due to its unique structure, which enables diverse applications, from catalysis to drug synthesis.
Molecular Structure Analysis
The molecular structure of “(Dimethylamino)methylene-thiourea” is represented by the formula C23H23N3S . The compound contains a thiourea group (NH2C=S), which is connected to a dimethylamino group (N(CH3)2) and a triphenylmethyl group (CPh3).
Scientific Research Applications
[(Dimethylamino)methylene](triphenylmethyl)-thiourea has been studied for its potential applications in a variety of scientific research fields. It has been used as an affinity ligand for the purification of proteins, as a reagent for enzyme inhibition studies, and as a drug delivery system. It has also been studied for its ability to bind to metal ions, which has enabled it to be used in a variety of research applications.
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Mechanism of Action
The mechanism of action of [(Dimethylamino)methylene](triphenylmethyl)-thiourea is not well-understood. It is believed to interact with proteins through a combination of electrostatic and hydrophobic interactions. It has been shown to bind to metal ions, such as zinc, cobalt, and nickel, which suggests that it may be able to form complexes with proteins or other molecules.
## Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. It has been shown to bind to metal ions, which suggests that it may be able to affect the activity of certain enzymes. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and trypsin, which suggests that it may be able to affect the activity of other enzymes as well.
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Advantages and Limitations for Lab Experiments
The use of [(Dimethylamino)methylene](triphenylmethyl)-thiourea in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is relatively easy to synthesize. It is also a relatively stable compound, which makes it suitable for use in a variety of laboratory experiments. The main limitation of this compound is that it is not well-understood, and its biochemical and physiological effects are not well-understood.
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Future Directions
There are several possible future directions for the use of [(Dimethylamino)methylene](triphenylmethyl)-thiourea. It could be used in the development of new drug delivery systems, as it has been shown to bind to metal ions. It could also be used in the development of new enzymes, as it has been shown to inhibit the activity of certain enzymes. Additionally, it could be used to develop new affinity ligands for the purification of proteins, as it has been shown to bind to metal ions. Finally, it could be used to develop new compounds with enhanced binding properties, as it has been shown to bind to metal ions.
Safety and Hazards
The safety data sheet for “(Dimethylamino)methylene-thiourea” suggests that it is for R&D use only and not for medicinal, household, or other use . In case of accidental exposure, the recommended first-aid measures include moving the victim into fresh air, washing off with soap and plenty of water, and consulting a doctor .
Properties
IUPAC Name |
(1E)-1-(dimethylaminomethylidene)-3-tritylthiourea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3S/c1-26(2)18-24-22(27)25-23(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-18H,1-2H3,(H,25,27)/b24-18+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTUUCAFBLKFHBE-HKOYGPOVSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=NC(=S)NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=N/C(=S)NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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